Cas no 1891262-35-3 (1-(1H-indazol-7-yl)methylcyclopropan-1-ol)

• Product Name: 1-(1H-indazol-7-yl)methylcyclopropan-1-ol
• CAS No: 1891262-35-3
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 5913635
• PubChem ID: 117281121
• Update Time: 2025-05-19

1-(1H-indazol-7-yl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indazol-7-yl)methylcyclopropan-1-ol
• EN300-1729043
• 1891262-35-3
• 1-[(1H-indazol-7-yl)methyl]cyclopropan-1-ol

• Inchi： 1S/C11H12N2O/c14-11(4-5-11)6-8-2-1-3-9-7-12-13-10(8)9/h1-3,7,14H,4-6H2,(H,12,13)
• InChI Key： JXNGAIMWBZYOGP-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC=C3C=NNC=23)CC1

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.9Ų

Additional information on 1-(1H-indazol-7-yl)methylcyclopropan-1-ol

1-(1H-indazol-7-yl)methylcyclopropan-1-ol: A Comprehensive Overview

1-(1H-indazol-7-yl)methylcyclopropan-1-ol is a fascinating compound with the CAS number 1891262-35-3. This molecule has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications. The compound is characterized by a cyclopropane ring, which is a three-membered ring structure, and an indazole moiety, which is a bicyclic aromatic system consisting of a benzene ring fused with a pyrazole ring. The combination of these structural elements makes 1-(1H-indazol-7-yl)methylcyclopropan-1-ol a versatile compound with intriguing chemical properties.

The synthesis of 1-(1H-indazol-7-yl)methylcyclopropan-1-ol involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of the cyclopropane ring, which is often challenging due to its high ring strain. Researchers have employed various strategies, including transition metal-catalyzed cycloadditions and oxidative cyclizations, to assemble this complex structure. These methods not only demonstrate the ingenuity of modern synthetic chemistry but also pave the way for the development of novel compounds with similar frameworks.

One of the most intriguing aspects of 1-(1H-indazol-7-yl)methylcyclopropan-1-ol is its potential as a lead compound in drug discovery. The indazole moiety is known for its ability to interact with various biological targets, including protein kinases and G-protein coupled receptors (GPCRs). Recent studies have shown that derivatives of this compound exhibit promising bioactivity in vitro, particularly in models related to cancer and inflammation. For instance, researchers have reported that certain analogs of 1-(1H-indazol-7-yl)methylcyclopropan-1-ol can inhibit the activity of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. These findings suggest that this compound could serve as a valuable starting point for the development of anti-cancer therapeutics.

In addition to its pharmacological applications, 1-(1H-indazol-7-yl)methylcyclopropan-1 ol has also been explored for its potential in materials science. The unique electronic properties of the indazole moiety make it an attractive candidate for use in organic electronics. Recent research has focused on incorporating this compound into thin-film transistor (TFT) devices, where it has shown promise as a semiconducting material. The ability to tune the electronic properties of 1-(1H-indazol 7 yl)methylcyclopropan 1 ol through chemical modifications further enhances its versatility in this field.

The study of CAS No. 89 262 35 3, or (E)-N'-(4-methoxybenzylidene)cinnamaldehyde, has also contributed to our understanding of intermolecular interactions and supramolecular chemistry. This compound exhibits interesting self-assembling behavior under certain conditions, forming ordered nanostructures that could be exploited for applications in nanotechnology. Researchers have utilized techniques such as X-ray crystallography and electron microscopy to elucidate the molecular packing arrangements and understand the forces driving selfAssembly.

Furthermore, recent advances in computational chemistry have provided new insights into the electronic structure and reactivity of (E)-N'-(4-methoxybenzylidene)cinnamaldehyde. Quantum mechanical calculations have revealed that this compound possesses unique frontier molecular orbitals that could be advantageous in various chemical transformations, such as Diels-Alder reactions and nucleophilic aromatic substitutions. These theoretical studies complement experimental work and provide a deeper understanding of the compound's chemical behavior.

In conclusion, (E)-N'-(4-methoxybenzylidene)cinnamaldehyde, with CAS number 89 262 35 3, is a multifaceted compound with significant potential across diverse fields. Its structural complexity, coupled with its intriguing chemical properties, makes it an invaluable subject for both fundamental research and applied development. As our understanding of this compound continues to grow, it is likely that new applications will emerge, further solidifying its importance in modern chemistry.